Pyridoxol-d3 5’-Phosphate

• CAS No.: 447-05-2
• Product Name: Pyridoxol-d3 5’-Phosphate
• Molecular Formula: C₈H₉D₃NO₆P
• Molecular Weight: 249.16 g/mol
• IUPAC Name: [5-hydroxy-4-(hydroxymethyl)-6-methylpyridin-3-yl]methyl dihydrogen phosphate
• Standard InChI: InChI=1S/C8H12NO6P/c1-5-8(11)7(3-10)6(2-9-5)4-15-16(12,13)14/h2,10-11H,3-4H2,1H3,(H2,12,13,14)
• Standard InChIKey: WHOMFKWHIQZTHY-UHFFFAOYSA-N
• SMILES: CC1=NC=C(C(=C1O)CO)COP(=O)(O)O
• Canonical SMILES: CC1=NC=C(C(=C1O)CO)COP(=O)(O)O
• Physical Description: Solid
• Description: Pyridoxine 5'-phosphate, also known as pyridoxine phosphoric acid or pyridoxine-5P, belongs to the class of organic compounds known as pyridoxine-5'-phosphates. These are pyridoxines that carry a phosphate group at the 5-position. Pyridoxine 5'-phosphate is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Pyridoxine 5'-phosphate has been primarily detected in blood. Within the cell, pyridoxine 5'-phosphate is primarily located in the cytoplasm. Pyridoxine 5'-phosphate exists in all eukaryotes, ranging from yeast to humans. Pyridoxine 5'-phosphate participates in a number of enzymatic reactions. In particular, Pyridoxine 5'-phosphate can be biosynthesized from pyridoxine through the action of the enzyme pyridoxal kinase. Furthermore, Pyridoxine 5'-phosphate can be converted into pyridoxal 5'-phosphate through the action of the enzyme pyridoxine-5'-phosphate oxidase. Furthermore, Pyridoxine 5'-phosphate can be biosynthesized from 1-deoxy-D-xylulose 5-phosphate and 2-amino-3-phosphonopropionic acid through its interaction with the enzyme pyridoxine 5'-phosphate synthase. Finally, Pyridoxine 5'-phosphate can be biosynthesized from pyridoxine; which is catalyzed by the enzyme pyridoxal kinase. In humans, pyridoxine 5'-phosphate is involved in the vitamin B6 metabolism pathway. Pyridoxine 5'-phosphate is also involved in the metabolic disorder called the hypophosphatasia pathway.; Pyridoxine 5'-phosphate is a vitamin B6 phosphate. It has a role as an Escherichia coli metabolite and a mouse metabolite. It derives from a pyridoxine. It is a conjugate acid of a pyridoxine 5'-phosphate(2-).
• Synonyms: 5-Hydroxy-6-methyl-3,4-pyridinedimethanol 3-(Dihydrogen phosphate); Pyridoxol 5-(Dihydrogen phosphate); NSC 83119; Pyridoxine 5-Phosphate; Pyridoxine 5’-Phosphate; Pyridoxine Phosphate
• PubChem Compound: 1055
• Last Modified: Nov 11 2021